1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane
CAS No.: 4617-27-0
Cat. No.: VC20753690
Molecular Formula: C2H6Cl4OSi2
Molecular Weight: 244 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 4617-27-0 |
|---|---|
| Molecular Formula | C2H6Cl4OSi2 |
| Molecular Weight | 244 g/mol |
| IUPAC Name | dichloro-[dichloro(methyl)silyl]oxy-methylsilane |
| Standard InChI | InChI=1S/C2H6Cl4OSi2/c1-8(3,4)7-9(2,5)6/h1-2H3 |
| Standard InChI Key | WAUFEDNTDWQARU-UHFFFAOYSA-N |
| SMILES | C[Si](O[Si](C)(Cl)Cl)(Cl)Cl |
| Canonical SMILES | C[Si](O[Si](C)(Cl)Cl)(Cl)Cl |
Chemical Identity and Nomenclature
1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane is identified through various standardized chemical identifiers. The compound is officially registered with CAS number 4617-27-0 and EINECS number 225-025-6 . The IUPAC name of this compound is dichloro-[dichloro(methyl)silyl]oxy-methylsilane, which describes its chemical structure precisely . In chemical literature and commercial contexts, this compound is known by several synonyms, providing flexibility in identification across different databases and applications.
The compound is represented by the molecular formula C2H6Cl4OSi2, indicating the presence of two carbon atoms, six hydrogen atoms, four chlorine atoms, one oxygen atom, and two silicon atoms . This combination of elements creates a unique chemical structure with specific properties suitable for various industrial applications.
Synonyms and Alternative Names
The compound is known by several synonyms in scientific and commercial contexts:
These alternative names are used interchangeably in scientific literature, commercial catalogs, and regulatory documentation, reflecting different naming conventions and structural emphases.
Physical and Chemical Properties
1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane exhibits distinct physical and chemical properties that determine its behavior in various environments and applications. Understanding these properties is crucial for proper handling, storage, and utilization in research and industrial settings.
Basic Physical Properties
The compound exists as a liquid at standard temperature and pressure, with a colorless to light yellow appearance . Its physical characteristics are summarized in the following table:
| Property | Value | Reference |
|---|---|---|
| Physical State | Liquid | |
| Appearance | Colorless to light yellow liquid | |
| Density | 1.278 g/cm³ | |
| Melting Point | -22 °C | |
| Boiling Point | 141 °C (at 750 Torr) | |
| Molecular Weight | 244.05 g/mol |
These physical properties influence the compound's behavior during storage, handling, and processing in various applications. The relatively high boiling point indicates that the compound is stable at room temperature but can be distilled or processed at elevated temperatures for purification or reaction purposes.
Chemical Structure and Reactivity
The chemical structure of 1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane features a silicon-oxygen-silicon bridge (disiloxane backbone) with two methyl groups and four chlorine atoms arranged in a specific configuration. Each silicon atom is bonded to one methyl group and two chlorine atoms, while sharing an oxygen atom between them. This arrangement can be represented by the SMILES notation: CSi(Cl)Cl .
The presence of reactive Si-Cl bonds contributes to the compound's utility as a chemical intermediate. These bonds are susceptible to nucleophilic substitution reactions, making the compound valuable in the synthesis of various siloxane derivatives. The reactivity of the chlorosilane groups allows for controlled modifications through hydrolysis, alcoholysis, and other substitution reactions.
Applications and Industrial Uses
1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane serves several important functions in industrial and research settings. Its unique chemical structure and reactivity make it valuable for specific applications across different sectors.
Chemical Intermediates
The compound is primarily utilized as a chemical intermediate in the synthesis of more complex siloxane compounds . Its reactive chlorosilyl groups can undergo various transformations to create tailored siloxane structures with specific properties. This versatility makes it an important building block in silicone chemistry.
In organic synthesis, 1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane can participate in reactions leading to the formation of cyclic siloxanes and polymeric siloxanes. For instance, research indicates its potential involvement in the preparation of compounds like 1,1,3,3,5,5-hexamethyl-7,7-diorganocyclotetrasiloxanes through appropriate synthetic routes .
Advanced Functional Materials
One of the significant applications of 1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane is as an additive in advanced functional materials . The compound contributes to modifying surface properties, improving material performance, and enhancing specific characteristics of composite materials. Its silicon-containing structure can impart qualities such as hydrophobicity, thermal stability, and chemical resistance to various substrates.
Dye Intermediates
The compound also finds application in the dye industry as an intermediate for the synthesis of specialized dyes . The silicon-containing structure can provide unique properties to dye molecules, potentially enhancing their binding affinity, stability, or optical properties. This application leverages the compound's reactive nature and ability to incorporate into more complex molecular structures.
Research and Synthetic Approaches
Research involving 1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane encompasses various aspects of silicon chemistry, focusing on synthetic methodologies and applications in materials science. Understanding the research landscape provides insights into the compound's utility and potential future developments.
Analytical Characterization
Analytical characterization of 1,1,3,3-Tetrachloro-1,3-dimethyldisiloxane and its derivatives may involve various instrumental techniques. Suppliers like Hunan Chemfish Pharmaceutical Co., Ltd. report using analytical instruments such as GC, HPLC, and NMR for quality control and compound characterization , suggesting these techniques are suitable for analyzing the compound and monitoring reaction progress in synthetic applications.
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